2-{4-[1-(methylsulfonyl)-1H-pyrazol-3-yl]phenoxy}pyrimidine

• IUPAC Name: 2-[4-(1-methylsulfonylpyrazol-3-yl)phenoxy]pyrimidine
• InChI: InChI=1S/C14H12N4O3S/c1-22(19,20)18-10-7-13(17-18)11-3-5-12(6-4-11)21-14-15-8-2-9-16-14/h2-10H,1H3
• InChI Key: DFWFYOFEQFUQDB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1C=CC(=N1)C2=CC=C(C=C2)OC3=NC=CC=N3
• Molecular Formula: C14H12N4O3S
• Molecular Weight: 316.34 g/mol

Description

2-{4-[1-(Methylsulfonyl)-1H-pyrazol-3-yl]phenoxy}pyrimidine is a chemical compound with the molecular formula C14H12N4O3S. It has an average mass of 316.335 Da and a monoisotopic mass of 316.063019 Da. This compound has been of interest to researchers in various fields due to its promising biological properties, potential applications in scientific experiments, and possible implications in industries.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

A study focused on synthesizing a novel series of pyrazolo[1,5-a]pyrimidine ring systems, incorporating the phenylsulfonyl moiety, demonstrated antimicrobial activities. Some derivatives showed activity exceeding that of reference drugs, with those containing one sulfone group being more effective against bacteria and fungi than derivatives with two sulfone groups (Alsaedi et al., 2019).

Medicinal Chemistry and Drug Efficacy

Another study reported the synthesis of novel pyrazole carbaldehyde derivatives from a precursor that includes the 2-(methylsulfonyl) pyrimidine moiety. These compounds were evaluated for their antioxidant, anti-breast cancer, and anti-inflammatory properties. The study highlighted the potential of certain derivatives in inhibiting key enzymes associated with inflammation and breast cancer, suggesting their potential as COX-2 inhibitors or anti-inflammatory drugs (Thangarasu et al., 2019).

Chemical Synthesis Techniques

Research on the efficient synthesis of pyrazolo[1,5-a]pyrimidines from 1H-pyrazol-5-yl-N,N-dimethylformamidines with cyanamide highlighted an acid-catalyzed method. This work underscores the versatility of pyrazolo[1,5-a]pyrimidine derivatives in chemical synthesis, providing a foundation for further exploration of similar compounds in various synthetic applications (Tsai et al., 2018).

Exploration of Serotonin 5-HT6 Receptor Antagonists

Investigations into the synthesis and structure-activity relationships of 3-arylsulfonyl-pyrazolo[1,5-a]pyrimidines as potent serotonin 5-HT6 receptor antagonists have been conducted. These studies are pivotal in understanding the interaction of such compounds with biological targets, potentially contributing to the development of new therapeutic agents (Ivachtchenko et al., 2011).